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Compound of Interest

Compound Name: Perfluorodecyl iodide

Cat. No.: B1673059

This technical guide provides a comprehensive overview of perfluorodecyl iodide, a
significant organofluorine compound. It is intended for researchers, scientists, and
professionals in drug development and materials science who are interested in the unique
properties and applications of this versatile chemical intermediate. This document details its
chemical structure, physical and chemical properties, synthesis, and key applications, including
relevant experimental insights.

Chemical Structure and Formula

Perfluorodecyl iodide is a linear-chain perfluoroalkyl iodide. Its structure consists of a ten-
carbon backbone where all hydrogen atoms have been substituted with fluorine atoms, capped
at one end by an iodine atom. This high degree of fluorination imparts exceptional chemical
stability and unique physicochemical properties to the molecule.

The chemical identity of perfluorodecyl iodide is summarized in the table below.
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Identifier Value

1,11,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-

Henicosafluoro-10-iododecane

Chemical Name

Perfluoro-1-iododecane, Heneicosafluoro-1-

Synonyms iododecane, 1-lodoperfluorodecane

CAS Number 423-62-1[1][2]

Molecular Formula CioF21I[1][3]

Molecular Weight 645.98 g/mol [1]

InChl Key UDWBMXSQHOHKOI-UHFFFAOYSA-N[2]

FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)

SMILES String (F)C(F)(F)CF)(F)CF)(F)ICF)(F)

The logical relationship for identifying Perfluorodecyl iodide is outlined in the following
diagram.
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Radical Initiator / hv

(ClOFZlI -> C10F21s + I-)
Propagation

(C10F21° + CH2=CH-R -> C10F21—CH2-CH(°)-R)

y

GlOFZl-CHZ-CH(O)-R + C10F21l -> C10F21-CH2-CH(I)-R + C10F21)

(Radical Combination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Perfluorodecyl lodide:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673059#chemical-structure-and-formula-of-
perfluorodecyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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